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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate

Cat. No.: B3419306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 2,5-Diaminotoluene sulfate, a key chemical

intermediate. It covers its fundamental molecular properties and delves into its primary

application in oxidative chemistry, particularly within the cosmetics industry.

Core Molecular and Physical Properties
2,5-Diaminotoluene sulfate is the sulfate salt of 2,5-diaminotoluene (also known as toluene-

2,5-diamine or 2-methyl-1,4-phenylenediamine).[1][2] It is an organic sulfate salt that typically

appears as a light tan to light purple powder.[1] The salt form enhances its water solubility, a

crucial property for its use in aqueous formulations.[1]

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula C₇H₁₂N₂O₄S[1][3][4]

(also represented as C₇H₁₀N₂·H₂SO₄)[1]

Molecular Weight 220.25 g/mol [1]

CAS Number 615-50-9

Physical Appearance Off-white to pinkish-white powder

Melting Point >300 °C[1]

Solubility in Water 5.03 g/L (at 20 °C)[1]

Primary Application: Oxidative Hair Dyes
The principal industrial application of 2,5-Diaminotoluene sulfate is as a primary intermediate

in permanent hair dye formulations.[1] It is instrumental in forming a spectrum of hair colors,

including black, brown, blonde, and gray shades.[1]

The formation of permanent hair color using 2,5-Diaminotoluene sulfate is a classic example

of oxidation chemistry. The process involves a two-component system that is mixed

immediately before application.

Component A (Dye Intermediates): This component contains the 2,5-Diaminotoluene
sulfate (the "primary intermediate" or "precursor") along with other compounds known as

"couplers."

Component B (Developer/Oxidizer): This is typically a solution of hydrogen peroxide in a

stabilizing base.

Methodology:

Mixing: The two components are mixed. The alkaline environment of the developer causes

the hair shaft to swell, allowing the dye intermediates to penetrate the cortex.

Oxidation: Hydrogen peroxide oxidizes the 2,5-diaminotoluene sulfate. This initial oxidation

step is crucial as it converts the primary intermediate into a reactive, colorless species.
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Coupling Reaction: The oxidized intermediate rapidly reacts with the coupler molecules

present in the formulation.

Dye Formation: This coupling reaction forms large, colored polymer molecules. Due to their

size, these newly formed dye molecules are trapped within the hair cortex, resulting in a

permanent color change.

The specific shade and tone of the final hair color are determined by the precise combination

and concentration of the primary intermediates and couplers used.

The logical workflow for this process is illustrated in the diagram below.
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Caption: Workflow of permanent hair dye formation.

Role in Photosensitized Oxidation Reactions
Beyond its primary use in cosmetics, the un-sulfated form, toluene-2,5-diamine, has been

studied for its inhibitory properties in photosensitized oxidation reactions. In studies involving

eosin, a photosensitizing dye, toluene-2,5-diamine was shown to compete with oxygen for

reaction with the excited triplet state of eosin.[1] This interaction leads to the reduction of the

eosin and the oxidation of the diamine, effectively inhibiting the subsequent photo-oxidation
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pathway. This characteristic highlights its potential as a research tool in studies of oxidative

stress and photochemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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